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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ammonium ferrous sulfate hexahydrate, commonly known as Mohr's salt, is a double salt with

the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O. It is a preferred source of ferrous ions (Fe²⁺) in

analytical chemistry due to its crystalline nature and improved stability against oxidation

compared to ferrous sulfate. This technical guide provides a comprehensive overview of the

synthesis and characterization of ammonium ferrous sulfate hexahydrate, including detailed

experimental protocols, data presentation, and workflow visualizations.

Synthesis of Ammonium Ferrous Sulfate
Hexahydrate
The synthesis of ammonium ferrous sulfate hexahydrate is typically achieved by dissolving

equimolar amounts of ferrous sulfate and ammonium sulfate in water acidified with sulfuric

acid, followed by crystallization. The sulfuric acid is added to prevent the hydrolysis of the

ferrous salt. The overall chemical reaction is as follows:

FeSO₄·7H₂O + (NH₄)₂SO₄ → (NH₄)₂Fe(SO₄)₂·6H₂O + H₂O

An alternative method involves the initial preparation of ferrous sulfate from iron filings and

sulfuric acid.
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Experimental Protocol: Synthesis from Ferrous Sulfate
and Ammonium Sulfate
This protocol details the synthesis of ammonium ferrous sulfate hexahydrate from its

constituent salts.

Materials:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Dilute sulfuric acid (H₂SO₄)

Distilled water

Ethanol (for washing)

Equipment:

Beakers (250 mL)

Glass rod

Heating mantle or hot plate

Funnel and filter paper

Crystallizing dish

Buchner funnel and suction flask

Watch glass

Procedure:

Weigh equimolar quantities of ferrous sulfate heptahydrate (e.g., 7.0 g) and ammonium

sulfate (e.g., 3.5 g) and transfer them to a 250 mL beaker.[1]
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Add approximately 2-3 mL of dilute sulfuric acid to the beaker to prevent the hydrolysis of

ferrous sulfate.

In a separate beaker, heat about 20 mL of distilled water to boiling to expel any dissolved air,

which can oxidize the ferrous ions.

Gradually add the hot distilled water to the beaker containing the salts while stirring

continuously with a glass rod until the salts are completely dissolved.

If the solution contains any suspended impurities, filter it while hot into a clean crystallizing

dish.

Gently heat the solution to concentrate it until the point of crystallization is reached. This can

be tested by taking a drop of the solution on a glass rod and blowing on it to see if a solid

crust forms.

Cover the crystallizing dish with a watch glass and allow it to cool slowly and undisturbed to

promote the formation of large, well-defined crystals.

Once crystallization is complete, decant the mother liquor.

Wash the crystals with a small amount of cold distilled water or ethanol to remove any

adhering impurities.

Dry the crystals by pressing them between sheets of filter paper.

Expected Yield: The yield of ferrous ammonium sulfate hexahydrate is typically high, often

exceeding 80% based on the limiting reactant. The final product should be light green,

monoclinic crystals.

Experimental Protocol: Synthesis from Iron Filings
This protocol outlines the synthesis starting from elemental iron.

Materials:

Iron filings
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10% Sodium carbonate solution (Na₂CO₃)

3 mol/L Sulfuric acid (H₂SO₄)

Ammonium sulfate ((NH₄)₂SO₄)

Distilled water

Absolute ethanol

Equipment:

Erlenmeyer flask

Evaporating dish

Heating apparatus (e.g., water bath)

Filtration apparatus

Procedure:

Pre-treatment of Iron Filings: Clean the iron filings by heating them with a 10% sodium

carbonate solution to remove any grease or oil. Decant the alkaline solution, wash the filings

with distilled water, and dry them.[2]

Preparation of Ferrous Sulfate Solution: Place a known mass of the cleaned iron filings in an

Erlenmeyer flask and add 3 mol/L sulfuric acid in slight excess. Gently heat the mixture in a

water bath until the evolution of hydrogen gas ceases.[2]

Filtration: While the solution is still hot, filter it to remove any unreacted iron and other solid

impurities.

Formation of the Double Salt: Transfer the hot ferrous sulfate solution to an evaporating dish.

Add a stoichiometric amount of ammonium sulfate to the solution and stir until it dissolves

completely.[2]
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Crystallization: Concentrate the solution by heating until a crystalline film appears on the

surface. Allow the solution to cool slowly to facilitate the crystallization of ammonium ferrous

sulfate hexahydrate.[2]

Isolation and Drying: Isolate the crystals by filtration, wash them with a small amount of

absolute ethanol, and dry them between filter papers.

Characterization of Ammonium Ferrous Sulfate
Hexahydrate
A variety of analytical techniques can be employed to characterize the synthesized ammonium

ferrous sulfate hexahydrate, confirming its identity, purity, and structural properties.

Titration with Potassium Permanganate
This is a classic redox titration to determine the purity of the synthesized salt by quantifying the

amount of Fe²⁺ ions. Potassium permanganate acts as a self-indicating oxidizing agent in an

acidic medium.

Reaction: 5Fe²⁺ + MnO₄⁻ + 8H⁺ → 5Fe³⁺ + Mn²⁺ + 4H₂O

Experimental Protocol:

Preparation of Standard Mohr's Salt Solution: Accurately weigh a known amount of the

synthesized ammonium ferrous sulfate hexahydrate (e.g., 4.9 g) and dissolve it in a 250 mL

volumetric flask with distilled water containing a small amount of dilute sulfuric acid.[3] Make

up the volume to the mark with distilled water.

Preparation of the Titration Setup: Rinse and fill a burette with the potassium permanganate

(KMnO₄) solution of unknown concentration.

Titration: Pipette a known volume (e.g., 20 mL) of the standard Mohr's salt solution into a

conical flask. Add about a test tube full of dilute sulfuric acid to the flask.

Slowly add the KMnO₄ solution from the burette to the conical flask with constant swirling.
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The endpoint is reached when the colorless solution turns to a permanent light pink color.[4]

[5]

Repeat the titration until concordant readings are obtained.

The concentration and strength of the KMnO₄ solution can be calculated from the volume of

KMnO₄ used.

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide

information about the thermal stability and decomposition of the compound. The thermal

decomposition of ammonium ferrous sulfate hexahydrate occurs in several stages, involving

the loss of water of crystallization, followed by the decomposition of the ammonium and sulfate

groups. Studies have shown that the thermal decomposition of this double salt in a dynamic

condition consists of five successive temperature stages.[6]

X-ray Diffraction (XRD)
X-ray diffraction is used to determine the crystal structure of the synthesized compound.

Ammonium ferrous sulfate hexahydrate is known to have a monoclinic crystal structure. Single

crystal XRD can provide precise lattice parameters.

Mössbauer Spectroscopy
Mössbauer spectroscopy is a highly sensitive technique for probing the local chemical

environment of the iron nuclei. It can provide information about the oxidation state of iron and

the symmetry of the crystal lattice around the iron atom.

Data Presentation
The following tables summarize key quantitative data for ammonium ferrous sulfate

hexahydrate.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula (NH₄)₂Fe(SO₄)₂·6H₂O

Molar Mass 392.14 g/mol [7]

Appearance Light green crystalline solid[8]

Crystal System Monoclinic

Density 1.86 g/cm³

Melting Point 100-110 °C (decomposes)[8]

Solubility in Water
26.9 g/100 mL at 20 °C; 73.0 g/100 mL at 80

°C[8]

Table 2: Typical Characterization Data

Characterization
Technique

Parameter Typical Value/Observation

Titration with KMnO₄ Purity >99% for analytical grade

Thermal Analysis (TGA) Decomposition Stages
Multiple steps, starting with

dehydration above 100 °C

X-ray Diffraction (XRD) Crystal System Monoclinic

Mössbauer Spectroscopy Isomer Shift (δ)
~1.2-1.4 mm/s (relative to α-

Fe)

Quadrupole Splitting (ΔE₋) ~3.0-3.3 mm/s

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis and

characterization of ammonium ferrous sulfate hexahydrate.
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Synthesis of (NH₄)₂Fe(SO₄)₂·6H₂O

Start: Weigh Reactants Dissolve in Acidified Water Gentle Heating Hot Filtration (if needed) Concentrate Solution Slow Cooling & Crystallization Isolate Crystals (Decantation/Filtration) Wash with Ethanol Dry Crystals Final Product: (NH₄)₂Fe(SO₄)₂·6H₂O

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ammonium ferrous sulfate hexahydrate.

Redox Titration with KMnO₄

Prepare Standard Mohr's Salt Solution Pipette Mohr's Salt Solution into Flask

Setup Burette with KMnO₄

Titrate with KMnO₄

Add Dilute H₂SO₄

Endpoint: Permanent Pink Color Record Volume of KMnO₄ Calculate Purity/Concentration

Click to download full resolution via product page

Caption: Workflow for the characterization by redox titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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